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Compound of Interest

Compound Name: Sauristolactam

Cat. No.: B1681484

The following guide provides essential safety and logistical information for the proper disposal
of Sauristolactam, a natural aristolactam compound used in research. Adherence to these
procedures is critical to ensure personnel safety and environmental protection, reflecting best
practices in laboratory chemical handling.

Chemical and Safety Data

Sauristolactam is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Proper handling and storage are crucial to mitigate risks. All quantitative and
safety data are summarized below.
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Property Data Reference
Chemical Name Sauristolactam (Saurolactam) [1112]

CAS Number 128533-02-8 [1][21[3]
Molecular Formula C17H13NOs3 [11[3]
Molecular Weight 279.29 g/mol [11121[3]

H302: Harmful if
swallowedH410: Very toxic to

GHS Hazard Statements o ] ) [1]
aquatic life with long lasting

effects

Powder: Store at -20°CIn
N Solvent: Store at -80°CKeep
Storage Conditions ) ) ) [1]12]
container tightly sealed in a

cool, well-ventilated area.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Disposal Protocol for Sauristolactam

The primary directive for the disposal of Sauristolactam is to treat it as hazardous chemical
waste. The specific precautionary statement P501 advises to "Dispose of contents/ container to
an approved waste disposal plant”.[1] The following protocol outlines the step-by-step
procedure for its safe handling and disposal in a laboratory setting.

Objective: To safely collect, store, and dispose of Sauristolactam waste in compliance with
institutional and regulatory standards.

Materials:

o Appropriate Personal Protective Equipment (PPE): Safety goggles with side-shields,
protective gloves, impervious lab coat.[1]

» Designated hazardous waste container (chemically compatible, with a secure lid).
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e Hazardous waste labels.
e Secondary containment bin.
Procedure:

o Preparation and PPE: Before handling, ensure you are wearing the appropriate PPE,
including safety goggles, gloves, and a lab coat.[1] All handling of Sauristolactam waste
should be performed within a chemical fume hood to avoid inhalation.[1]

o Waste Identification and Segregation:

o lIdentify all waste streams containing Sauristolactam, including pure compound,
contaminated labware (e.g., pipette tips, vials), and solutions.

o Do not mix Sauristolactam waste with incompatible materials such as strong acids,
alkalis, or strong oxidizing/reducing agents.[1]

e Containerization:

o Place all solid Sauristolactam waste (e.g., leftover powder, contaminated wipes) into a
designated, durable, and sealable hazardous waste container.

o For liquid waste (Sauristolactam dissolved in solvent), use a chemically compatible, leak-
proof container. The first rinse of any emptied container that held Sauristolactam must
also be collected as hazardous waste.[4]

o Ensure the container is not overfilled (a maximum of 80-90% capacity is recommended to
allow for expansion).

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."
o Specify the full chemical name: "Sauristolactam."

o List all components in the container, including solvents and their approximate
percentages.
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o Indicate the associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

o Include the date of waste accumulation.

e Storage:
o Keep the waste container securely closed at all times, except when adding waste.[4]

o Store the sealed container in a designated and clearly marked satellite accumulation area
or central hazardous waste storage area.

o Utilize a secondary containment bin to prevent the spread of material in case of a leak.
e Disposal:

o Do not dispose of Sauristolactam down the drain or in the regular trash.[4] This is critical
due to its high aquatic toxicity.[1]

o Arrange for the collection of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

o Follow all institutional procedures for waste pickup requests.

Sauristolactam Disposal Workflow

The following diagram illustrates the logical workflow for the proper and safe disposal of
Sauristolactam waste from identification to final disposal.
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Caption: Workflow for the safe disposal of Sauristolactam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Sauristolactam (Saurolactam)|128533-02-8|MSDS [dcchemicals.com]

e 2. Sauristolactam (Saurolactam) Datasheet DC Chemicals [dcchemicals.com]

e 3. Sauristolactam | C17H13NO3 | CID 131002 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 5. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

¢ To cite this document: BenchChem. [Proper Disposal of Sauristolactam: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681484#sauristolactam-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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